Cas no 625-96-7 (3-methylcyclohexan-1-one)

• Product Name: 3-methylcyclohexan-1-one
• CAS No: 625-96-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 956943
• Update Time: 2025-04-19

3-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methylcyclohexan-1-one

• Inchi： 1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
• InChI Key： UJBOOUHRTQVGRU-UHFFFAOYSA-N
• SMILES： CC1CC(=O)CCC1

Computed Properties

• Exact Mass: 112.088815
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones
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